Cas no 106549-00-2 (Benzoyl chloride, 4-(5-ethyl-2-pyrimidinyl)-)

• Product Name: Benzoyl chloride, 4-(5-ethyl-2-pyrimidinyl)-
• CAS No: 106549-00-2
• MF: C₁₃H₁₁ClN₂O
• MW: 246.69224190712
• CID: 1178108
• Update Time: 2024-08-05

Benzoyl chloride, 4-(5-ethyl-2-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 4-(5-ethyl-2-pyrimidinyl)-

• Inchi： 1S/C13H11ClN2O/c1-2-9-7-15-13(16-8-9)11-5-3-10(4-6-11)12(14)17/h3-8H,2H2,1H3
• InChI Key： MXLITYZEQFMTDI-UHFFFAOYSA-N
• SMILES： C(Cl)(=O)C1=CC=C(C2=NC=C(CC)C=N2)C=C1

Computed Properties

• Exact Mass: 246.05613

Experimental Properties

• Density: 1.231±0.06 g/cm3(Predicted)
• Boiling Point: 300.5±34.0 °C(Predicted)
• PSA: 42.85
• pka: 0.58±0.22(Predicted)